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Compound of Interest

Compound Name: Carbazate

Cat. No.: B1233558 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Carbazates, esters of carbazic acid (NH₂NHCOOH), are versatile building blocks in organic

synthesis, playing a crucial role as key intermediates in the production of a wide range of

agrochemicals. Their unique bifunctional nature, possessing both a nucleophilic hydrazine

moiety and a carbamate group, allows for the construction of diverse heterocyclic and acyclic

structures found in potent fungicides, insecticides, and herbicides. This document provides

detailed application notes, experimental protocols, and mechanistic insights into the use of

carbazates in agrochemical synthesis, tailored for professionals in research and development.

Synthesis of Carbazate Intermediates
The foundational step in utilizing carbazates for agrochemical synthesis is their efficient

preparation. Methyl carbazate is a common and widely used intermediate, typically

synthesized from the reaction of hydrazine with a methylating agent, such as dimethyl

carbonate or methyl chloroformate.

Synthesis of Methyl Carbazate from Hydrazine and
Dimethyl Carbonate
A robust and high-yielding method for the preparation of methyl carbazate involves the

reaction of hydrazine hydrate with dimethyl carbonate.
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Experimental Protocol:

To a round-bottom flask equipped with a condenser, add dimethyl carbonate (0.50 mol) and

hydrazine hydrate (0.48 mol).

Heat the reaction mixture to 50°C and stir for 30 minutes.

Continue stirring the mixture at room temperature for 24 hours.

Remove water, methanol, and excess dimethyl carbonate by distillation under reduced

pressure.

The resulting white crystalline solid is methyl carbazate.

Quantitative Data:

Parameter Value Reference

Yield 94% [1]

Melting Point 69-70°C [1]

Logical Relationship: Synthesis of Methyl Carbazate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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